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Compound of Interest

Compound Name: 2-Bromo-3-methylthiophenol

CAS No.: 1263377-50-9

Cat. No.: B2479047

Get Quote

Disclaimer: The following technical guide is for informational purposes for researchers,

scientists, and drug development professionals. All laboratory work should be conducted in a

controlled environment with appropriate safety precautions. The compound "2-Bromo-3-
methylthiophenol" as initially requested is not readily available in chemical databases. This

guide focuses on the closely related and commercially available isomer, 2-Bromo-3-

(methylthio)phenol.

Introduction
Substituted phenols and thiophenols are pivotal structural motifs in medicinal chemistry and

materials science, offering a versatile scaffold for developing novel therapeutic agents and

functional materials. This guide provides a comprehensive technical overview of 2-Bromo-3-

(methylthio)phenol, a halogenated organosulfur compound with potential applications in drug

discovery and organic synthesis. Due to the limited availability of data for this specific molecule,

this paper synthesizes information from commercially available data and extrapolates from the

known chemistry of related bromophenols and methylthio-aromatic compounds to provide a

robust framework for its study and application.
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Chemical Identity and Properties
Chemical Name: 2-Bromo-3-(methylthio)phenol

CAS Number: 1243287-95-7[1]

Molecular Formula: C₇H₇BrOS

Molecular Weight: 219.10 g/mol

Physicochemical Properties
Property Value Source

Molecular Weight 219.10 g/mol [2]

Appearance

Inferred: Colorless to light

yellow liquid or low-melting

solid

General knowledge of similar

phenols

Solubility

Inferred: Soluble in organic

solvents (e.g., ethanol, DMSO,

dichloromethane); sparingly

soluble in water

General knowledge of similar

phenols

Boiling Point Not available

Melting Point Not available

Synthesis and Purification
A definitive, published synthesis for 2-Bromo-3-(methylthio)phenol is not readily available in the

current literature. However, a plausible synthetic route can be devised based on established

organometallic and electrophilic substitution reactions. A potential two-step synthesis is outlined

below, starting from the commercially available 3-(methylthio)phenol.

Proposed Synthetic Pathway
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3-(methylthio)phenol 2-Bromo-3-(methylthio)phenol

1. Directed Ortho-Metalation (e.g., n-BuLi)
2. Electrophilic Bromination (e.g., Br₂ or NBS)

2-Bromo-3-(methylthio)phenol

Phenolic -OH

Bromo Group

Methylthio Group

O-Alkylation
O-Acylation

Etherification

Nucleophilic site

Cross-Coupling Reactions (e.g., Suzuki, Heck, Sonogashira)

Electrophilic site for catalysis

Oxidation to Sulfoxide/Sulfone

Oxidation site

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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